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Compound of Interest

Compound Name: Megestrol-d3

Cat. No.: B15294461

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of a Megestrol-d3 stock solution for research applications. Megestrol-d3, also known as
Megestrol Acetate-d3, is the deuterated form of Megestrol Acetate and is commonly used as an
internal standard in quantitative analyses such as mass spectrometry.

Physicochemical Data and Properties

A summary of the key quantitative data for Megestrol Acetate-d3 is provided in the table below.
This information is crucial for accurate stock solution preparation and experimental design.
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Property

Value

Source(s)

Chemical Name

Megestrol Acetate-d3

[1]

Ovarid-d3, 6-(Methyl-

Synonyms d3)megestrol Acetate 1]
CAS Number 162462-72-8 [11[4]
Molecular Formula C24H20D304 [1]4]
Molecular Weight 387.53 g/mol [2][4]1[5]

Solubility (in DMSO)

76 mg/mL (approx. 197.65
mM)

[6]

Solubility (in Ethanol)

21 mg/mL

[6]

Solubility (in Water)

Insoluble

[6]7]

Storage (Solid Form)

-20°C for up to 3 years

[5]

Storage (in Solvent)

-80°C for up to 1 year

[5]

Experimental Protocol: Preparation of a 10 mM
Megestrol-d3 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of Megestrol-d3 in Dimethyl

Sulfoxide (DMSO). This concentration is a common starting point for serial dilutions to create

working solutions for various assays.

Materials:

Calibrated analytical balance

Sterile microcentrifuge tubes

Megestrol Acetate-d3 (solid powder)

or amber glass vials

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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o Calibrated micropipettes and sterile tips
o Vortex mixer

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Procedure:
e Pre-weighing Preparations:
o Ensure all handling of solid Megestrol-d3 is performed in a chemical fume hood.

o Allow the container of Megestrol-d3 to equilibrate to room temperature before opening to
prevent condensation.

e Weighing Megestrol-d3:

o Accurately weigh out 1 mg of Megestrol Acetate-d3 powder and transfer it to a sterile vial.
Note: For different amounts, adjust the solvent volume accordingly in the next step.

e Calculating Solvent Volume:

o To prepare a 10 mM solution from 1 mg of Megestrol-d3 (MW: 387.53 g/mol ), the
required volume of DMSO is calculated as follows:

= Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
= Volume (L) = 0.001 g/ (0.010 mol/L * 387.53 g/mol ) = 0.000258 L
= Volume = 258 pL

 Solubilization:

o Using a calibrated micropipette, add 258 uL of anhydrous DMSO to the vial containing the
1 mg of Megestrol-d3.
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o Cap the vial securely and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible
particles.

o Labeling and Storage:

o Clearly label the vial with the compound name (Megestrol-d3), concentration (10 mM),
solvent (DMSO), date of preparation, and your initials.

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the compound.

o Store the stock solution aliquots at -80°C.

Workflow Diagrams

The following diagrams illustrate the logical workflow for preparing the Megestrol-d3 stock
solution and a typical signaling pathway consideration for steroid hormones.
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Store at -80°C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Megestrol-d3 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15294461#how-to-prepare-a-megestrol-d3-stock-

solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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